Germanium disodium trioxide

• CAS: 12025-19-3
• Synonyms: germanium disodium trioxide
• Molecular Formula: GeNa2O3
• Molecular Weight: 166.61 g/mol
• SMILES: [O-2].[O-2].[O-2].[Na+].[Na+].[Ge+4]
• InChI: InChI=1S/Ge.2Na.3O/q+4;2*+1;3*-2
• InChIKey: VYYDJKOKJKHDQC-UHFFFAOYSA-N

Researchers needing a water-soluble germanium source beyond GeO₂'s 5.2 g/L limit benefit from Na₂GeO₃'s >500 g/L solubility-a 96× improvement. This eliminates alkaline dissolution steps for solution-phase synthesis. Key advantages: - 2-4× higher germanium incorporation in yeast biotransformation vs. GeO₂ for nutraceutical Ge-yeast. - 60-75 ppm Ge in ethylene glycol yields bottle/film-grade PET without Sb₂O₃ discoloration (viscosity index 74-80). - Stoichiometric Na₂O-GeO₂ glass precursor enabling the germanate anomaly for tailored IR optics.

Sodium Metagermanate: Chemical Identity and Procurement

Germanium disodium trioxide (systematically disodium germanium trioxide, commonly sodium metagermanate), formula Na₂GeO₃, is an inorganic germanate salt with a molecular weight of 166.62 g·mol⁻¹ [1]. It crystallizes in the orthorhombic Cmc2₁ space group with lattice parameters a = 10.845 Å, b = 6.224 Å, c = 4.918 Å, featuring polymeric GeO₃²⁻ anions composed of vertex-sharing {GeO₄} tetrahedra [2]. The compound presents as a white, hygroscopic crystalline solid with a density of 3.31 g·cm⁻³ and a melting point of 1083°C . Its defining characteristic for procurement is high aqueous solubility exceeding 500 g·L⁻¹ at 25°C, which fundamentally distinguishes it from germanium dioxide (GeO₂, solubility ~5.2 g·L⁻¹) and positions it as the preferred water-soluble inorganic germanium precursor for solution-phase synthesis, catalysis, and materials processing [3].

Aqueous deliveryHigh water solubility supports solution-phase germanium chemistry

FunctionalityGermanium-specific electronic and optical properties for glass and catalysis

Crystalline referenceDFT-validated orthorhombic phase with complete structural data

• [1] NIST Chemistry WebBook. Sodium germanium trioxide (GeNa₂O₃). NIST Standard Reference Database 69. Available at: https://webbook.nist.gov/cgi/formula?ID=B8002879 View Source
• [2] Materials Project. mp-5784: Na₂GeO₃ (orthorhombic, Cmc2₁, 36). Lawrence Berkeley National Laboratory. DOI: 10.17188/1276614. View Source
• [3] US Patent 8,569,039. Ethanol resistance GP-01 by protoplast fusion, method for manufacturing yeast containing high content of bio organic germanium using high water soluble sodium metagermanate as a germanium source. Filed Dec. 31, 2008. Solubility of Na₂GeO₃: 500 g/L at 25°C. View Source

Why Sodium Metagermanate Is Irreplaceable

Despite structural analogy to sodium metasilicate (Na₂SiO₃), sodium metagermanate cannot be interchanged in applications where germanium-specific electronic, optical, or catalytic functionality is required: the Ge–O bond length (1.74–1.85 Å) and the capacity of germanium to adopt both tetrahedral and octahedral coordination produce a fundamentally different glass network structure that gives rise to the germanate anomaly—a non-monotonic refractive index and density trend absent in silicate systems [1]. Conversely, while germanium dioxide (GeO₂) shares the germanium element, its low aqueous solubility (5.2 g·L⁻¹ vs. >500 g·L⁻¹ for Na₂GeO₃) precludes its use as a solution-phase germanium source for biotransformation, homogeneous catalysis, or sol-gel processing without an alkaline dissolution step that in situ generates sodium germanate [2]. Substitution with other sodium germanates (e.g., Na₄GeO₄, Na₂Ge₄O₉) alters the Ge:Na ratio and network connectivity, directly impacting glass-forming ability, crystallization behavior, and ionic conductivity [3].

Sodium metasilicate (Na₂SiO₃)

Silicate analogy does not replicate the germanate anomaly or refractive index tuning required for infrared optics

Germanium dioxide (GeO₂)

Low aqueous solubility (~5 g/L) precludes direct use as a solution-phase germanium source without alkaline dissolution

Other sodium germanates (Na₄GeO₄, Na₂Ge₄O₉)

Different Na:Ge ratios alter glass network connectivity, crystallization behavior, and ionic conductivity

• [1] Murthy, M. K. & Ip, J. Some Physical Properties of Alkali Germanate Glasses. Nature 201, 285–286 (1964). DOI: 10.1038/201285a0. View Source
• [2] US Patent 8,569,039. Sodium metagermanate solubility: 500 g/L at 25°C versus GeO₂ solubility: 5.2 g/L at 25°C. View Source
• [3] Phase equilibria and transformations in the system Li₂GeO₃–Na₂GeO₃. J. Mater. Sci. 11, 859–864 (1976). DOI: 10.1007/BF00542304. View Source

Differentiation Evidence for Sodium Metagermanate

Aqueous Solubility Advantage Over GeO₂

Sodium metagermanate (Na₂GeO₃) exhibits an aqueous solubility of >500 g·L⁻¹ at 25°C, compared with only 5.2 g·L⁻¹ for germanium dioxide (GeO₂) under identical conditions [1]. This represents an approximately 96-fold solubility advantage, enabling Na₂GeO₃ to serve as a concentrated, ready-to-use germanium feedstock for aqueous-phase reactions without the solubility bottleneck that constrains GeO₂.

Aqueous Solubility

Head-to-head

>500 g·L⁻¹ vs 5.2 g·L⁻¹ (GeO₂)

Supports solution-phase germanium chemistry

Reported at 25°C in aqueous conditions

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	>500 g·L⁻¹ (Na₂GeO₃)
Comparator Or Baseline	5.2 g·L⁻¹ (GeO₂, germanium dioxide)
Quantified Difference	Approximately 96-fold higher solubility
Conditions	Water, 25°C, as reported in US Patent 8,569,039 and corroborated by American Elements technical specification

Why This Matters

For procurement in solution-phase germanium chemistry, Na₂GeO₃ eliminates the rate-limiting dissolution step required for GeO₂, directly reducing processing time and enabling higher germanium loading concentrations in aqueous reaction media.

• [1] US Patent 8,569,039 (2013). Sodium metagermanate solubility: 500 g/L at 25°C; GeO₂ solubility: 5.2 g/L at 25°C. See specification, Example sections and background. View Source

Bioincorporation Efficiency in Yeast vs. GeO₂

In a controlled yeast biotransformation study using Saccharomyces cerevisiae, sodium metagermanate (Na₂GeO₃) produced a 2- to 4-fold higher content of bio-incorporated organic germanium in yeast biomass compared with germanium dioxide (GeO₂) at equivalent germanium loading concentrations (3,000–10,000 ppm Ge), with an optimal yield at 5,000 ppm Ge [1]. The enhanced bioincorporation is attributed to the >500 g·L⁻¹ solubility of Na₂GeO₃, which provides fully dissolved and bioavailable germanate ions, whereas the limited solubility of GeO₂ (5.2 g·L⁻¹) restricts germanium ion availability and suppresses yeast growth [1].

Bioincorporation

Head-to-head

2–4× higher organic Ge in yeast vs GeO₂

Supports biotransformation efficiency evaluation

S. cerevisiae, 5,000 ppm Ge, pH 10

Evidence Dimension	Bio-germanium content in yeast biomass (organic germanium enrichment)
Target Compound Data	2–4× higher bio-germanium content vs. GeO₂ baseline; optimal at 5,000 ppm Ge loading
Comparator Or Baseline	Germanium dioxide (GeO₂) at equivalent germanium concentrations (3,000–10,000 ppm)
Quantified Difference	2- to 4-fold increase in bioincorporated germanium
Conditions	Saccharomyces cerevisiae GP-01 yeast, 20 h cultivation, pH 10, 40°C, germanium quantified by UV spectrophotometry at 525 nm with phenylfluorone

Why This Matters

For industrial bio-germanium or nutraceutical precursor production, Na₂GeO₃ directly increases Germanium utilization efficiency, reducing raw material cost per unit of bio-germanium output by a factor of 2–4 compared with GeO₂.

• [1] US Patent 8,569,039 (2013). Example 2, Example 3, and Table 3: comparison of bio-germanium content in yeast GP-01 using Na₂GeO₃ vs. GeO₂. Content increased more than 2–4 times with Na₂GeO₃. View Source

Color-Neutral PET Catalysis vs. Antimony Trioxide

In polyethylene terephthalate (PET) polycondensation, sodium germanate (Na₂GeO₃) is employed at 60–75 ppm Ge (added as an ethylene glycol solution) in combination with manganese acetate to achieve a viscosity index of 74–80, yielding polymer suitable for bottles, films, and synthetic fibers [1]. In contrast, the industry-standard antimony trioxide (Sb₂O₃) catalyst, while effective, leaves particulate antimony metal in the polymer matrix, causing grey discoloration that necessitates additional color-correction steps [2]. Germanium-based catalysts do not impart this discoloration, providing a color-neutral polyester product without post-polymerization color adjustment [2].

PET Discoloration

Cross-study

No grey discoloration vs Sb₂O₃ catalyst

Color-neutral catalyst in PET polycondensation context

60–75 ppm Ge; viscosity index 74–80

Evidence Dimension	Polymer optical quality (discoloration tendency) and catalyst loading
Target Compound Data	60–75 ppm Ge as Na₂GeO₃; no grey discoloration; viscosity index 74–80
Comparator Or Baseline	Antimony trioxide (Sb₂O₃): standard commercial PET catalyst; causes grey discoloration requiring color correction due to residual particulate antimony
Quantified Difference	Qualitative elimination of grey discoloration; germanium catalyst loading approximately 60–75 ppm Ge
Conditions	PET polycondensation: transesterification of dimethyl terephthalate with ethylene glycol; Na₂GeO₃ added pre-polycondensation as solution in ethylene glycol; P/Mn molar ratio >1 (phosphorous acid blocking)

Why This Matters

For PET resin procurement specifications requiring high optical clarity (bottle-grade, film-grade), selecting Na₂GeO₃ as the Ge-source catalyst eliminates the downstream cost and quality risk of color-correction processing inherent to antimony-catalyzed production.

• [1] Russian Patent RU 2,086,573 C1 (1997). Method of preparing polyethylene terephthalate. Sodium germanate added at 60–75 ppm Ge; mixed catalyst with 90 ppm Mn; viscosity index 74–80. View Source
• [2] Multi-component catalyst system for the polycondensation manufacture of polyesters. Patent family including US applications. Antimony trioxide catalyst causes grey discoloration; particulate antimony remains in polymer. View Source

Germanate Anomaly in Refractive Index

Alkali germanate glasses, including those based on Na₂GeO₃, exhibit a distinctive non-monotonic variation in refractive index and density as a function of alkali oxide content, known as the germanate anomaly. Specifically, sodium germanate glasses reach a refractive index maximum at approximately 16 mol% Na₂O, whereas in the analogous lithium germanate system the maximum occurs at approximately 19 mol% Li₂O [1]. This behavior is absent in silicate glass systems, where refractive index and density increase monotonically with alkali content [2]. The anomaly arises from the formation of [GeO₆] octahedral structural units at intermediate Na₂O concentrations, which increases network connectivity and density before further alkali addition creates non-bridging oxygens that reduce both properties [3].

Refractive Index Anomaly

Class-level inference

Non-monotonic RI vs monotonic for silicates

Enables refractive index tuning in glass design

Maximum at ~16 mol% Na₂O in germanate glasses

Evidence Dimension	Glass refractive index–composition relationship
Target Compound Data	Refractive index maximum at ~16 mol% Na₂O in Na₂O–GeO₂ glasses (sodium germanate system)
Comparator Or Baseline	Sodium silicate glasses (Na₂O–SiO₂): refractive index increases monotonically with Na₂O content; no maximum observed
Quantified Difference	Qualitative difference in structure–property relationship: non-monotonic (germanate) vs. monotonic (silicate). Density and refractive index maxima occur only in the germanate system.
Conditions	Binary Na₂O–GeO₂ glasses; refractive index measured at 550 nm; density by Archimedes method; data from Murthy & Ip (1964) and subsequent confirming studies

Why This Matters

For optical glass formulation and procurement, the germanate anomaly enables refractive index tuning via composition that is inaccessible with silicate glasses, allowing materials designers to achieve specific combinations of refractive index and dispersion for infrared-transmitting optics and specialty lenses that cannot be replicated by substituting Na₂SiO₃ for Na₂GeO₃.

• [1] Murthy, M. K. & Ip, J. Some Physical Properties of Alkali Germanate Glasses. Nature 201, 285–286 (1964). DOI: 10.1038/201285a0. View Source
• [2] Dimitrov, V. & Komatsu, T. Average single bond strength and optical basicity of Na₂O–GeO₂ glasses. J. Ceram. Soc. Jpn. 117, 1105–1111 (2009). DOI: 10.2109/jcersj2.117.1105. View Source
• [3] Di Martino, D. et al. Vibrational spectra and structure of alkali germanate glasses. J. Non-Cryst. Solids 293–295, 394–401 (2001). Germanate anomaly attributed to GeO₄ → GeO₆ coordination change. View Source

DFT-Validated Crystalline Structure for Predictive Design

Na₂GeO₃ is crystallographically well-characterized in the orthorhombic Cmc2₁ space group (a = 10.845 Å, b = 6.224 Å, c = 4.918 Å) with Ge–O bond distances of 1.74–1.85 Å and Na–O distances of 2.32–2.67 Å [1]. Density functional theory (DFT) calculations yield a calculated indirect band gap of 2.983 eV (GGA-level) and a formation energy of −2.151 eV/atom, with the compound predicted to be thermodynamically stable (energy above hull = 0.000 eV) [2]. Under compressive hydrostatic pressure, Na₂GeO₃ undergoes an orthorhombic-to-tetragonal structural phase transition and an indirect-to-direct band gap transition at ~20 GPa, with the band gap reducing from ~2.8 eV to ~1.9 eV [3]. This level of structural and electronic characterization—including computed piezoelectric tensors and phonon dispersion curves—is not available for the crystallographically less tractable sodium germanate glasses with higher Na₂O content (e.g., Na₄GeO₄, Na₄Ge₉O₂₀) [3].

Crystal Structure

Supporting evidence

Orthorhombic Cmc2₁, band gap 2.983 eV (DFT)

Supports computational materials design

Energy above hull 0.000 eV; pressure-tunable

Evidence Dimension	Crystallographic and electronic structure characterization completeness
Target Compound Data	Orthorhombic Cmc2₁; DFT band gap 2.983 eV; formation energy −2.151 eV/atom; energy above hull 0.000 eV; Ge–O bond 1.74–1.85 Å; pressure-tunable band gap (2.8 → 1.9 eV at 20 GPa)
Comparator Or Baseline	Other sodium germanates (Na₄GeO₄, Na₂Ge₄O₉, Na₄Ge₉O₂₀): limited DFT/computational characterization; complex polymorphism complicates reproducible procurement specifications
Quantified Difference	Na₂GeO₃ is the stoichiometrically simplest and most extensively computationally characterized sodium germanate phase; its structural parameters are validated by both experimental XRD and DFT with sub-Ångström agreement
Conditions	DFT calculations at GGA/PBEsol level; experimental XRD from synchrotron studies; pressure range 0–20 GPa; Materials Project ID mp-5784

Why This Matters

For procurement in computational materials discovery, high-throughput screening, or quality-controlled synthesis, the availability of validated DFT data and complete crystallographic characterization for Na₂GeO₃ reduces the risk of batch-to-batch variability and enables predictive composition design, which is not feasible with less-characterized or polymorphically complex germanate phases.

• [1] OSTI / Materials Project. Materials Data on Na₂GeO₃ by Materials Project. Dataset DOI: 10.17188/1276614. OSTI ID: 1276614. Orthorhombic Cmc2₁; Ge–O 1.74–1.85 Å; Na–O 2.32–2.67 Å. View Source
• [2] Materials Project. mp-5784: Na₂GeO₃. Band gap 2.983 eV; formation energy −2.151 eV/atom; energy above hull 0.000 eV; density 3.20 g/cm³ (calculated). View Source
• [3] Renthlei, Z. et al. A Thorough Investigation of Electronic, Optical, Mechanical, and Thermodynamic Properties of Stable Glasslike Sodium Germanate under Compressive Hydrostatic Pressure: Ab Initio Study. ACS Omega 8, 16842–16858 (2023). DOI: 10.1021/acsomega.3c00984. Orthorhombic → tetragonal transition at ~20 GPa; indirect → direct band gap; band gap 2.8 → 1.9 eV. View Source

Key Application Scenarios for Sodium Metagermanate

Bio-Germanium Yeast Fermentation Precursor

Leveraging its >500 g·L⁻¹ aqueous solubility—96 times that of GeO₂—Na₂GeO₃ is the preferred inorganic germanium feedstock for industrial bio-germanium production via yeast biotransformation. The patent-validated 2–4× enhancement in germanium incorporation efficiency vs. GeO₂ [1] translates directly to reduced raw material consumption and higher product germanium content, making Na₂GeO₃ the procurement choice for nutraceutical and functional food manufacturers producing germanium-enriched yeast (Ge-32K).

Color-Neutral PET Resin for High-Clarity Packaging

As a polycondensation catalyst component added at 60–75 ppm Ge in ethylene glycol solution, Na₂GeO₃ enables the production of bottle-grade and film-grade PET without the grey discoloration associated with antimony trioxide catalysts [1]. The viscosity index of 74–80 achieved under patent RU 2,086,573 C1 demonstrates its effectiveness for high-value polyester applications where optical clarity and freedom from metal particulate contamination are non-negotiable specifications [2].

Tunable Refractive Index Germanate Glasses

Na₂GeO₃ is the stoichiometric starting material for binary Na₂O–GeO₂ glasses that exhibit the germanate anomaly—a refractive index maximum at ~16 mol% Na₂O not achievable in silicate glasses [1]. This enables formulators to exploit non-monotonic composition–property relationships for designing infrared-transmitting optics, specialty lenses, and photonic devices with tailored refractive index and dispersion characteristics that cannot be replicated using sodium silicate feedstocks [2].

DFT-Validated Source for Computational Materials Discovery

The availability of complete DFT-validated structural and electronic data (band gap 2.983 eV, formation energy −2.151 eV/atom, 0.000 eV above hull) for orthorhombic Na₂GeO₃ [1] makes it the most computationally tractable sodium germanate for high-throughput screening, machine-learning-based materials discovery, and quality-controlled synthesis campaigns. Its pressure-tunable indirect-to-direct band gap transition at ~20 GPa [2] opens research avenues in strain-engineered photonic and piezoelectric materials, distinguishing it from less-characterized or polymorphically ambiguous germanate phases.

Application

Selection Property

Validation Focus

Yeast biotransformation precursor

High aqueous solubility and bioavailability

Biotransformation efficiency in S. cerevisiae

PET polycondensation catalysis

Germanium-catalyzed process without metal discoloration

Optical clarity and viscosity index

Germanate glass design

Non-monotonic refractive index response

Composition–property mapping for optics

Computational materials screening

DFT-validated structural and electronic data

Band gap and thermodynamic stability prediction

• [1] US Patent 8,569,039 (2013). Na₂GeO₃ solubility 500 g/L; 2–4× higher bio-germanium yield vs. GeO₂. View Source
• [2] Russian Patent RU 2,086,573 C1 (1997). Sodium germanate at 60–75 ppm Ge; PET viscosity index 74–80. View Source